Cas no 941501-95-7 (3-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-methyl-1,3-thiazol-2-yl)benzamide)

• Product Name: 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-methyl-1,3-thiazol-2-yl)benzamide
• CAS No: 941501-95-7
• MF: C₁₇H₂₀N₄O₄S₂
• MW: 408.495100975037
• CID: 5429055
• PubChem ID: 19257297
• Update Time: 2025-06-07

3-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-methyl-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 941501-95-7
• 3-((4-acetylpiperazin-1-yl)sulfonyl)-N-(4-methylthiazol-2-yl)benzamide
• F3349-0116
• Z30819164
• AKOS002316617
• 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-methyl-1,3-thiazol-2-yl)benzamide
• 3-[(4-Acetyl-1-piperazinyl)sulfonyl]-N-(4-methyl-2-thiazolyl)benzamide

• Inchi： 1S/C17H20N4O4S2/c1-12-11-26-17(18-12)19-16(23)14-4-3-5-15(10-14)27(24,25)21-8-6-20(7-9-21)13(2)22/h3-5,10-11H,6-9H2,1-2H3,(H,18,19,23)
• InChI Key： MGTXDYFCTRHGQH-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CS1)(=O)C1=CC=CC(S(N2CCN(C(C)=O)CC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 408.09259748g/mol
• Monoisotopic Mass: 408.09259748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.433±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.88±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-methyl-1,3-thiazol-2-yl)benzamide

Introduction to 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-methyl-1,3-thiazol-2-yl)benzamide and Its Significance in Modern Medicinal Chemistry

3-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-methyl-1,3-thiazol-2-yl)benzamide, a compound with the CAS number 941501-95-7, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical and biological characteristics. Specifically, the presence of a 4-acetylpiperazin-1-yl moiety and a N-(4-methyl-1,3-thiazol-2-yl)benzamide group suggests a multifaceted approach to drug design, targeting multiple biological pathways simultaneously.

The 4-acetylpiperazin-1-yl group is known for its ability to interact with various biological targets, including neurotransmitter receptors and enzymes. This moiety has been extensively studied in the development of drugs for central nervous system disorders, such as anxiety and depression. The acetyl group enhances the lipophilicity of the piperazine ring, facilitating better penetration across the blood-brain barrier. This feature is particularly crucial in the design of therapeutic agents aimed at treating neurological conditions.

The second key component, N-(4-methyl-1,3-thiazol-2-yl)benzamide, adds another layer of complexity to the molecule. The thiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its antimicrobial, anti-inflammatory, and anticonvulsant properties. The presence of a methyl group at the 4-position of the thiazole ring further modulates its electronic properties, enhancing its interaction with biological targets. This modification has been shown to improve both the potency and selectivity of thiazole-based compounds.

The combination of these two functional groups in 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-methyl-1,3-thiazol-2-yl)benzamide creates a synergistic effect that may lead to novel therapeutic applications. Recent studies have highlighted the potential of this compound as a lead molecule in the development of drugs targeting neurological disorders. The benzamide moiety, in particular, has been associated with analgesic and anti-inflammatory effects, making this compound a promising candidate for further investigation.

In terms of mechanism of action, 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-methyl-1,3-thiazol-2-yl)benzamide is expected to interact with multiple receptors and enzymes involved in neural signaling pathways. The 4-acetylpiperazin-1-yl group may modulate the activity of serotonin receptors, while the N-(4-methyl-1,3-thiazol-2-yl)benzamide moiety could influence other neurotransmitter systems. This dual-action approach could provide a more comprehensive therapeutic strategy for complex neurological conditions.

The synthesis and characterization of this compound have been refined through advanced techniques in organic chemistry. The use of high-resolution spectroscopy methods such as NMR and mass spectrometry has allowed researchers to elucidate its exact structure and purity. These analytical techniques are crucial in ensuring that the compound meets the stringent requirements for pharmaceutical development.

Current research is focusing on evaluating the pharmacokinetic properties of 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(4-methyl-1,3-thiazol-2-yl)benzamide. Studies have shown that this compound exhibits favorable solubility and stability profiles, which are essential for formulation into effective pharmaceutical products. Additionally, preliminary toxicology studies indicate that it demonstrates low toxicity at therapeutic doses, suggesting its potential for safe clinical use.

The development of new drugs for neurological disorders remains a critical challenge in modern medicine. Compounds like 3-(4-acetylpiperazin-1-y lsulfonyl-N-(4-methyl -1 ,3 -thiazol -2 - y l )benzamide offer hope by providing novel molecular structures with unique pharmacological profiles. As research continues to uncover new applications for this compound, it holds promise for improving treatment options for patients suffering from various neurological conditions.

In conclusion, 3-(4-acetylpiperazin -1 - y l )sulfonyl-N-(4-methyl -1 ,3 -thiazol -2 - y l )benzamide (CAS no: 941501 -95 -7) represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of neural pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex neurological disorders.